Uvarigrin

• Molecular Formula: C37H68O6
• Molecular Weight: 608.9 g/mol
• InChI: InChI=1S/C37H68O6/c1-3-4-5-6-7-8-13-16-19-22-25-33(39)35-26-27-36(43-35)34(40)29-32(38)24-21-18-15-12-10-9-11-14-17-20-23-31-28-30(2)42-37(31)41/h28,30,32-36,38-40H,3-27,29H2,1-2H3/t30-,32-,33+,34+,35+,36+/m0/s1
• InChIKey: ADPAPZVYVYEBGS-CXPQHEJVSA-N

Annonaceous acetogenins exhibit functional divergence based on subtle structural variations; generic class substitution introduces experimental inconsistency. Uvarigrin (CAS 200563-11-7) is a mono-THF acetogenin with unambiguously resolved absolute stereochemistry (15S, 17R, 18R, 21R, 22R, 36S) via X-ray crystallography. - **Potency:** IC50 0.37 μM against HepG2 cells; 7.8-fold more potent than uvamicranin B. - **Mechanism:** Induces caspase-9-mediated apoptosis in P-gp-overexpressing MDR cells (KBv200). - **Application:** Stereochemical benchmark for SAR studies; lineage-specific probe for liver cancer research.

Uvarigrin Overview: Verified Configuration and Bioactivity

Uvarigrin (CAS 200563-11-7, C37H68O6, MW 608.9 g/mol) is a mono-tetrahydrofuran (mono-THF) annonaceous acetogenin first isolated from the roots of Uvaria grandiflora Roxb [1]. Its absolute configuration has been fully established by X-ray crystallography and Mosher's methodology as 15S,17R,18R,21R,22R,36S [2]. As a member of the annonaceous acetogenin family, uvarigrin shares the characteristic γ-lactone and THF ring structural motifs with both mono-THF congeners such as annonacin and reticulatacin, and bis-THF acetogenins such as bullatacin and squamocin [3].

Stereochemical benchmark for mono-THF acetogenin SAR

Hepatocellular carcinoma cell-model research fit

MDR apoptosis mechanism study context

• [1] Pan XP, Yu DQ. Studies on new cytotoxic annonaceous acetogenins from Uvaria grandiflora and absolute configurations. Acta Pharmaceutica Sinica, 1997, 32(4): 286-293. View Source
• [2] Pan XP, Yu DQ. Studies on new cytotoxic annonaceous acetogenins from Uvaria grandiflora and absolute configurations. Acta Pharmaceutica Sinica, 1997, 32(4): 286-293. View Source
• [3] Alali FQ, Liu XX, McLaughlin JL. Annonaceous acetogenins: recent progress. Journal of Natural Products, 1999, 62(3): 504-540. View Source

Uvarigrin Differentiation from Mono-THF Acetogenin Analogs

Substitution among annonaceous acetogenins is not scientifically valid due to substantial variations in cytotoxic potency, target cell line selectivity, and functional mechanism that are dictated by subtle structural differences. Within the mono-THF subclass alone, uvarigrin demonstrates an approximately 7.8-fold greater antiproliferative potency against HepG2 hepatocellular carcinoma cells compared to its co-isolated congener uvamicranin B [1]. Furthermore, acetogenins differ in their relative selectivity across tumor types: while bullatacin and squamocin exhibit exceptional broad-spectrum potency, they lack the hepatocellular carcinoma preference documented for uvarigrin [2]. Even compounds sharing the same mono-THF backbone may exhibit divergent mechanisms—some acetogenins predominantly induce apoptosis, whereas uvarigrin exerts its effects primarily through G2/M cell cycle arrest in certain contexts [3]. These quantifiable differences preclude generic substitution without compromising experimental reproducibility.

Stereochemical ambiguity in mono-THF analogs may confound SAR interpretation.

HepG2 potency profiles can differ markedly among congeners; assay responses may not transfer directly.

MDR apoptosis induction is not conserved across all mono-THF acetogenins; mechanistic outcomes may shift.

• [1] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source
• [2] Oberlies NH, Croy VL, Harrison ML, McLaughlin JL. The Annonaceous acetogenin bullatacin is cytotoxic against multidrug-resistant human mammary adenocarcinoma cells. Cancer Letters, 1997, 115(1): 73-79. View Source
• [3] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source

Head-to-Head Evidence: Uvarigrin vs. Mono-THF Acetogenins

Higher Antiproliferative Potency Against HepG2 vs. Uvamicranin B

In a head-to-head evaluation within the same study, uvarigrin exhibited an IC50 of 0.37 ± 0.06 μM against HepG2 liver cancer cells, representing an approximately 7.8-fold enhancement in potency over uvamicranin B, which displayed an IC50 of 2.89 ± 0.71 μM [1].

HepG2 IC50

Head-to-head

Uvarigrin: 0.37 µM vs Uvamicranin B: 2.89 µM (7.8×)

Supports potency-matched selection for HepG2 assays

HepG2 MTT assay; co-isolated panel

Evidence Dimension	Antiproliferative potency (IC50)
Target Compound Data	0.37 ± 0.06 μM
Comparator Or Baseline	Uvamicranin B: 2.89 ± 0.71 μM
Quantified Difference	Approximately 7.8-fold lower IC50 for uvarigrin
Conditions	HepG2 human hepatocellular carcinoma cell line; MTT assay; 48-hour exposure

Why This Matters

This quantifiable potency advantage in a clinically relevant hepatocellular carcinoma model provides a data-driven rationale for selecting uvarigrin over uvamicranin B in liver cancer research applications.

• [1] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source

Cell Line-Selective Cytotoxicity: Preferential HepG2 Sensitivity

Uvarigrin demonstrated functional activity in the multidrug-resistant KBv200 cell line, which overexpresses P-glycoprotein. Mechanistic studies confirmed that uvarigrin induces apoptosis in both KBv200 MDR cells and their parental sensitive KB cells, with the effect proceeding through a mitochondria-dependent pathway characterized by increased reactive oxygen species (ROS) levels, decreased mitochondrial membrane potential (ΔΨm) in a time-dependent manner, and activation of Caspase-9 [1]. This contrasts with many conventional chemotherapeutic agents, such as doxorubicin and vincristine, which are substrates for P-glycoprotein-mediated efflux and exhibit reduced efficacy in MDR models.

Cell Selectivity

Cross-study comparable

HepG2 IC50 0.37 µM; preferential sensitivity over 5 other lines

Supports lineage-focused probe selection

Compared to bis-THF squamocin (HCT 116 IC50 1.2 µM)

Evidence Dimension	Activity in multidrug-resistant cells
Target Compound Data	Induces apoptosis in KBv200 MDR cells; activates Caspase-9; increases ROS; decreases ΔΨm
Comparator Or Baseline	Conventional chemotherapeutics (e.g., doxorubicin, vincristine) typically show reduced efficacy in P-gp-overexpressing MDR models
Quantified Difference	Not available as direct head-to-head numerical comparison; mechanistic evidence supports MDR circumvention
Conditions	KBv200 (MDR) and KB (parental) human epidermoid carcinoma cells; MTT assay; Annexin V FITC staining; flow cytometry; Western blot

Why This Matters

For researchers investigating multidrug resistance circumvention strategies, uvarigrin offers a mechanistically characterized tool compound that retains apoptotic activity in P-gp-overexpressing cells, a property not shared by many reference chemotherapeutics.

• [1] Li YF, Liang YJ, Shi Z, Chen LM, Ding Y, Fu LW. Induction of apoptosis of tumor multidrug resistance cell by uvarigrin and its mechanism. Yao Xue Xue Bao, 2006, 41(3): 252-256. View Source

Apoptosis Induction in MDR KBv200 Cells via Caspase-9 Activation

In a panel screening of six human cancer cell lines, uvarigrin demonstrated enhanced potency toward the HepG2 hepatocellular carcinoma cell line compared to the five other tested cell lines [1]. This hepatoma-preferential activity profile distinguishes uvarigrin from other acetogenins that show different tumor-type selectivity patterns. For context, within the same compound series, uvamicranin B also showed HepG2 preference but with substantially weaker absolute potency [1].

MDR Apoptosis

Cross-study comparable

Caspase-9 activation; mitochondrial pathway

Supports MDR apoptosis research context

Contrasts with uvamicranin B cytostatic arrest

Evidence Dimension	Cell line selectivity profile
Target Compound Data	More potent toward HepG2 relative to five other tested cancer cell lines; HepG2 IC50 = 0.37 ± 0.06 μM
Comparator Or Baseline	Uvamicranin B: also showed HepG2 preference but with IC50 = 2.89 ± 0.71 μM; other acetogenins (bullatacin, squamocin) exhibit broader, non-hepatoma-specific profiles
Quantified Difference	7.8-fold greater absolute potency in HepG2 compared to uvamicranin B; specific selectivity indices across all six cell lines not fully reported
Conditions	Six human cancer cell lines including HepG2 (hepatocellular carcinoma)

Why This Matters

Investigators focusing on hepatocellular carcinoma research may preferentially select uvarigrin based on its documented enhanced activity in HepG2 cells relative to its performance in other cancer types and its superior absolute potency versus related mono-THF acetogenins.

• [1] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source

Absolute Stereochemistry by X-ray Crystallography: A Configuration Benchmark

Mechanistic investigation in HepG2 cells revealed that uvarigrin's antiproliferative activity is mediated predominantly through cytostatic G2/M phase cell cycle arrest, with only marginal induction of apoptotic cell death [1]. This mechanism contrasts with that observed in KB/KBv200 epidermoid carcinoma cells, where uvarigrin induces robust mitochondria-dependent apoptosis [2]. This cell-type-dependent mechanistic divergence represents a notable feature distinguishing uvarigrin from acetogenins that operate predominantly through a single pathway.

Stereochemistry

Head-to-head

X-ray resolved: 15S,17R,18R,21R,22R,36S

Enables unambiguous SAR mapping

Cal. A/B assigned only by Mosher ester

Evidence Dimension	Mechanism of antiproliferative action
Target Compound Data	G2/M cell cycle arrest (cytostatic effect) in HepG2 cells; marginal apoptotic induction in HepG2
Comparator Or Baseline	Same compound in KB/KBv200 cells induces robust apoptosis via mitochondrial pathway; other acetogenins may exhibit different primary mechanisms
Quantified Difference	Qualitative mechanistic difference observed; quantitative apoptosis vs. cell cycle arrest proportions not fully delineated
Conditions	HepG2 hepatocellular carcinoma cells; cell cycle analysis; apoptosis assays

Why This Matters

The cell-type-dependent mechanistic plasticity of uvarigrin—functioning as a cytostatic agent in HepG2 cells while inducing apoptosis in other contexts—provides a distinct research tool for studying context-dependent antiproliferative mechanisms and may inform strategic selection for combination studies.

• [1] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source
• [2] Li YF, Liang YJ, Shi Z, Chen LM, Ding Y, Fu LW. Induction of apoptosis of tumor multidrug resistance cell by uvarigrin and its mechanism. Yao Xue Xue Bao, 2006, 41(3): 252-256. View Source

Differential Cytotoxicity in HCT-8, Bel7402, and A2780 Models

Uvarigrin demonstrates direct target engagement with mitochondrial NADH ubiquinone oxidoreductase (Complex I), exhibiting an IC50 of 18.0 nM in biochemical assays [1]. This enzymatic inhibition underlies the mitochondrial dysfunction and ATP depletion characteristic of annonaceous acetogenins, providing a defined molecular target that supports mechanistic studies.

Multi-line ED50

Head-to-head

HCT-8 0.15, Bel7402 0.21, A2780 0.41 µg/mL

Supports cell-line-matched procurement

MTT assay; distinct profile vs uvarigrandin A

Evidence Dimension	NADH ubiquinone oxidoreductase (Complex I) inhibition
Target Compound Data	IC50 = 18.0 nM
Comparator Or Baseline	No direct comparator data available from same assay system; potent bis-THF acetogenins such as bullatacin and squamocin are also potent Complex I inhibitors
Quantified Difference	Not calculable without comparator data from identical assay conditions
Conditions	Biochemical assay measuring NADH ubiquinone oxidoreductase inhibition; source: ChEMBL

Why This Matters

The defined nanomolar target engagement provides a quantitative benchmark for researchers conducting structure-activity relationship studies or developing acetogenin-based Complex I inhibitors, enabling cross-study potency comparisons.

• [1] ChEMBL Database. Compound Report: CHEMBL197472. Inhibitory concentration against NADH ubiquinone oxidoreductase. View Source

G2/M Cell Cycle Arrest in HepG2: Divergence from Apoptosis-Inducing Congeners

In an independent study evaluating cytotoxicity against human solid tumor cell lines, uvarigrin displayed ED50 values of 0.15 μg/mL against HCT-8 colon cancer cells, 0.21 μg/mL against Bel7402 hepatoma cells, and 0.41 μg/mL against A2780 ovarian cancer cells [1]. This multi-cell line profiling confirms cytotoxic activity in the sub-microgram-per-milliliter range across three distinct solid tumor types.

G2/M Arrest

Cross-study comparable

G2/M cytostatic arrest; marginal apoptosis in HepG2

Supports cell-cycle checkpoint study fit

Similar mechanism to uvamicranin B but at lower IC50

Evidence Dimension	Cytotoxic potency (ED50)
Target Compound Data	HCT-8: 0.15 μg/mL (≈0.25 μM); Bel7402: 0.21 μg/mL (≈0.34 μM); A2780: 0.41 μg/mL (≈0.67 μM)
Comparator Or Baseline	No direct comparator data from this study; conversion from μg/mL to μM based on MW 608.9 g/mol for cross-study comparability
Quantified Difference	Not calculable without comparator data from same assay
Conditions	HCT-8 (colon), Bel7402 (hepatoma), and A2780 (ovarian) human tumor cell lines; MTT or similar cytotoxicity assay

Why This Matters

The multi-cell line ED50 dataset establishes a baseline cytotoxicity profile that enables researchers to benchmark uvarigrin's potency in their own systems and assess whether the compound's activity aligns with their specific tumor model of interest.

• [1] Pan XP, Yu DQ. Studies on new cytotoxic annonaceous acetogenins from Uvaria grandiflora and absolute configurations. Acta Pharmaceutica Sinica, 1997, 32(4): 286-293. View Source

Uvarigrin Procurement Scenarios and Application Guidance

Potent Tool for HepG2 Cytotoxicity Research

For investigators studying hepatocellular carcinoma, uvarigrin provides a mono-THF acetogenin tool compound with documented preferential activity toward HepG2 cells and an IC50 of 0.37 ± 0.06 μM—approximately 7.8-fold more potent than the structurally related uvamicranin B tested in parallel [1]. Researchers requiring a mono-THF acetogenin with quantifiable potency in liver cancer models may select uvarigrin over alternative mono-THF congeners based on this head-to-head comparative dataset. The compound's cytostatic mechanism via G2/M arrest in HepG2 cells further supports its utility in cell cycle regulation studies specific to HCC [1].

Mitochondrial Apoptosis Inducer for MDR Phenotypes

Uvarigrin is uniquely suited for research on multidrug resistance circumvention, as it induces apoptosis in P-glycoprotein-overexpressing KBv200 MDR cells via a mitochondria-dependent pathway characterized by ROS elevation, ΔΨm reduction, and Caspase-9 activation [2]. This functional profile distinguishes uvarigrin from conventional chemotherapeutics that are substrates for P-gp efflux. Researchers investigating MDR mechanisms or screening for compounds that retain activity in resistant models can utilize uvarigrin as a characterized positive control or tool compound with documented MDR-relevant activity [2].

Stereochemical Benchmark for Mono-THF Acetogenin SAR

Uvarigrin is a validated inhibitor of mitochondrial NADH ubiquinone oxidoreductase (Complex I) with a reported IC50 of 18.0 nM [3]. For structure-activity relationship (SAR) studies focused on acetogenin-based Complex I inhibitors, uvarigrin offers a mono-THF scaffold with defined nanomolar target engagement data, enabling cross-study potency comparisons. Researchers developing mitochondrial inhibitors or studying Complex I dysfunction may select uvarigrin based on this quantifiable target interaction benchmark [3].

Cytostatic G2/M Arrest at Low Concentration in HepG2 Models

Uvarigrin's fully resolved absolute configuration (15S,17R,18R,21R,22R,36S), established by X-ray crystallography and Mosher's methodology [4], provides a structurally unambiguous starting material for semi-synthetic derivatization and SAR studies. Researchers engaged in medicinal chemistry optimization of mono-THF acetogenins benefit from the availability of defined stereochemical information, which is essential for rational design and interpretation of biological activity data [4]. The compound's isolation from multiple Uvaria species also supports sourcing flexibility for natural product chemistry programs [4].

Application

Selection Property

Validation Focus

HepG2 cytotoxicity research

Cell-model endpoint review

HepG2 potency and selectivity endpoints

MDR apoptosis studies

Apoptosis pathway context

Caspase-9 activation in MDR models

Stereochemical SAR mapping

Stereochemical benchmark

Absolute configuration verification

G2/M cell cycle analysis

Cytostatic mechanism context

G2/M arrest at reported concentrations

• [1] Thongnest S, Boonsombat J, Keeratichamroen S, et al. Acetogenins from the stems of Uvaria micrantha showing antiproliferative effects on HepG2 liver cancer cells. Phytochemistry, 2022, 204: 113450. View Source
• [2] Li YF, Liang YJ, Shi Z, Chen LM, Ding Y, Fu LW. Induction of apoptosis of tumor multidrug resistance cell by uvarigrin and its mechanism. Yao Xue Xue Bao, 2006, 41(3): 252-256. View Source
• [3] ChEMBL Database. Compound Report: CHEMBL197472. Inhibitory concentration against NADH ubiquinone oxidoreductase. View Source
• [4] Pan XP, Yu DQ. Studies on new cytotoxic annonaceous acetogenins from Uvaria grandiflora and absolute configurations. Acta Pharmaceutica Sinica, 1997, 32(4): 286-293. View Source